(Z)-N-((2-oxo-3-phenyloxazolidin-5-yl)methyl)but-2-enamide

• IUPAC Name: (Z)-N-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]but-2-enamide
• InChI: InChI=1S/C14H16N2O3/c1-2-6-13(17)15-9-12-10-16(14(18)19-12)11-7-4-3-5-8-11/h2-8,12H,9-10H2,1H3,(H,15,17)/b6-2-
• InChI Key: JADLCSZXLGYZPH-KXFIGUGUSA-N
• Canonical SMILES: CC=CC(=O)NCC1CN(C(=O)O1)C2=CC=CC=C2
• Isomeric SMILES: C/C=C\C(=O)NCC1CN(C(=O)O1)C2=CC=CC=C2
• Molecular Formula: C14H16N2O3
• Molecular Weight: 260.29 g/mol

Description

(Z)-N-((2-oxo-3-phenyloxazolidin-5-yl)methyl)but-2-enamide, commonly known as OPA, is a synthetic compound that has gained significant attention in the field of scientific research due to its unique properties. OPA is a member of the oxazolidinone family, which is known for its antibacterial properties. However, OPA has been found to have a range of other applications beyond its antibacterial effects.

Scientific Research Applications

Antibacterial Agents Development

Research on oxazolidinones, such as the work by Reck et al. (2005), has focused on enhancing the safety profile and antibacterial spectrum of these compounds. The study identified 4-substituted 1,2,3-triazoles as novel oxazolidinone antibacterial agents with reduced activity against monoamine oxidase A (MAO-A), indicating a promising direction for developing safer antibacterial agents (Reck et al., 2005).

Asymmetric Synthesis and Chemical Functionalization

The asymmetric synthesis of homochiral 1,2-diols and α-benzyloxy carbonyl compounds through the stereoselective functionalisation of SuperQuat enamides has been explored by Aciro et al. (2008). This research highlights the potential of enamides in the asymmetric synthesis of chemically valuable compounds (Aciro et al., 2008).

Novel Antimicrobial and Antitumor Agents

Studies have also been conducted on the synthesis of enaminones and their derivatives for the development of compounds with antitumor and antimicrobial activities. The work by Riyadh (2011) illustrates the potential of these compounds in designing new pharmacophores for anticancer agents, demonstrating the broad applicability of oxazolidinone derivatives in medicinal chemistry (Riyadh, 2011).

Synthesis of Functionalized Amino Acid Derivatives

The synthesis and evaluation of functionalized amino acid derivatives for their cytotoxicity against human cancer cell lines offer insights into the design of new anticancer agents. The research by Kumar et al. (2009) on N-substituted oxazolidine carboxamide derivatives highlights the therapeutic potential of these compounds in oncology (Kumar et al., 2009).